Cas no 76872-23-6 (2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine)

• Product Name: 2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine
• CAS No: 76872-23-6
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• MDL: MFCD15144570
• CID: 844944
• PubChem ID: 11106847
• Update Time: 2025-04-24

2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine
• AS-33769
• A856937
• SY097531
• CS-0052158
• SCHEMBL1969445
• PB13648
• MFCD15144570
• BTGNDWIMNVJZJY-UHFFFAOYSA-N
• 76872-23-6
• FT-0770091
• 2,4-dichloro-6-methylthieno-[2,3-d]-pyrimidine
• EN300-176993
• 2,4-dichloro-6-methyl-thieno-[2,3-d]-pyrimidine
• AMY16143
• AKOS015947893
• THIENO[2,3-D]PYRIMIDINE, 2,4-DICHLORO-6-METHYL-
• BDA87223
• DA-02948

• MDL： MFCD15144570
• Inchi： 1S/C7H4Cl2N2S/c1-3-2-4-5(8)10-7(9)11-6(4)12-3/h2H,1H3
• InChI Key： BTGNDWIMNVJZJY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)SC2=NC(=N1)Cl

Computed Properties

• Exact Mass: 217.9472247g/mol
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine

2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine (CAS 76872-23-6): A Versatile Heterocyclic Compound in Modern Chemistry

2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine (CAS 76872-23-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thienopyrimidine derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2,4-dichloro-6-methylthienopyrimidine combines a pyrimidine ring fused with a thiophene moiety, creating a unique scaffold that offers multiple sites for chemical modification. This structural feature makes it particularly valuable in medicinal chemistry, where researchers are constantly seeking novel drug-like scaffolds for therapeutic development. Recent studies have highlighted its potential in addressing drug-resistant infections, a growing concern in global healthcare.

In the context of current research trends, 2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine has shown promise in the development of targeted therapies for various conditions. Its chloro-substituted pyrimidine core allows for efficient nucleophilic aromatic substitution reactions, making it a versatile intermediate in organic synthesis. This characteristic aligns well with the pharmaceutical industry's focus on structure-activity relationship optimization and fragment-based drug design.

The compound's methylthienopyrimidine structure contributes to its lipophilicity and membrane permeability, important factors in drug bioavailability. These properties have made it particularly interesting for researchers working on central nervous system (CNS) drugs and blood-brain barrier penetrant molecules. With the increasing demand for neurological therapeutics, this compound has become a subject of numerous patent applications and research publications.

From a synthetic chemistry perspective, CAS 76872-23-6 offers several advantages. The presence of two chloro substituents at positions 2 and 4 allows for sequential functionalization, enabling the creation of diverse compound libraries. This feature is particularly valuable in combinatorial chemistry and high-throughput screening approaches that dominate modern drug discovery programs.

The thieno[2,3-d]pyrimidine core structure has demonstrated interesting electronic properties that make it suitable for materials science applications as well. Researchers have explored its potential in organic electronics and photovoltaic materials, particularly in the development of organic semiconductors. This dual applicability in both life sciences and materials science makes it a compound of broad interest.

In the agrochemical sector, derivatives of 2,4-Dichloro-6-methylthienopyrimidine have shown activity against various plant pathogens. The growing need for sustainable crop protection solutions has driven research into novel heterocyclic pesticides, with this compound serving as a valuable starting point for the development of environmentally friendly alternatives to traditional agrochemicals.

The synthesis of 2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine typically involves cyclocondensation reactions of appropriately substituted precursors. Recent advances in green chemistry have led to improved synthetic routes that reduce waste and improve yields, addressing the pharmaceutical industry's push toward sustainable manufacturing practices.

Analytical characterization of this compound typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The development of advanced analytical methods for quality control has been crucial in ensuring the compound's consistent performance as a synthetic intermediate, particularly for GMP-compliant pharmaceutical production.

Market demand for 2,4-Dichloro-6-methylthienopyrimidine has grown steadily, driven by its applications in both pharmaceutical intermediates and specialty chemicals. Suppliers have responded by developing scalable production processes and improving supply chain reliability for this important building block. The compound's stability and relatively long shelf life make it particularly attractive for commercial applications.

Future research directions for this compound are likely to focus on expanding its utility in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. These emerging areas in drug discovery could benefit from the compound's versatile reactivity and ability to serve as a molecular scaffold for complex target engagement strategies.

In conclusion, 2,4-Dichloro-6-methylthieno[2,3-d]pyrimidine (CAS 76872-23-6) represents a valuable heterocyclic compound with wide-ranging applications in medicinal chemistry, materials science, and agrochemical research. Its unique structural features and versatile reactivity continue to make it a compound of significant interest across multiple scientific disciplines, particularly in addressing current challenges in drug discovery and sustainable chemistry.